Cas no 1314-36-9 (Yttrium Oxide)

Yttrium Oxide Properties

Names and Identifiers

• Yttrium(III)-oxide
• Y203 A
• Y203 AT
• Y203 B
• Y203 C
• YTTRIA
• YTTRIUM(+3)OXIDE
• YTTRIUM(III) OXIDE
• YTTRIUM OXIDE
• diyttriumtrioxide
• yo3-245
• yttriumoxide(y2o3)
• yttriumsesquioxide
• yttriumtrioxide
• YttriumoxideREO
• 7Yttrium oxide
• Yttrium(III) oxide pellets
• YTTRIUM OXIDE, NANOPOWDER, &lt
• 50NM
• Y2O3
• Yttrium silicon oxide
• Nano-yttrium oxide
• High purity yttrium oxide
• +Expand

• MDL： MFCD00011473
• InChIKey： SIWVEOZUMHYXCS-UHFFFAOYSA-N
• Inchi： 1S/3O.2Y/q3*-2;2*+3
• SMILES： [O-2].[O-2].[O-2].[Y+3].[Y+3]

Computed Properties

• Exact Mass: 225.79600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 225.79644
• Heavy Atom Count: 5
• Complexity: 34.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: -0.30600
• PSA: 43.37000
• Merck: 10107
• Water Partition Coefficient: Insoluble
• Boiling Point: 81-83 °C
• Melting Point: 2410 °C (lit.)
• Flash Point: Fahrenheit: 53.6 ° f
  Celsius: 12 ° c
  
• Color/Form: 10 wt. % in isopropanol
• Color/Form: White or light brown powder, body centered cubic stacking, a = 10.605a (1a=0.1nm, the same below).
• PH: 10±1
• Solubility: Soluble in dilute acid, almost insoluble in water.
• Sensitiveness: Air Sensitive
• Density: 5.01 g/mL at 25 °C(lit.)

Yttrium Oxide Security Information

• Symbol: GHS07
• RTECS：ZG3850000
• WGK Germany：1
• Safety Term：2.1
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Hazard Level：2.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN1950
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：2.1
• FLUKA BRAND F CODES：3-9

Yttrium Oxide Customs Data

• HS CODE：2846901100
• Customs Data：

  China Customs Code:

  2846901100

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds